Cas no 126651-70-5 ([(4-methyl-1-piperazinyl)thioxomethyl]-Carbamic acid ethyl ester)

• Product Name: [(4-methyl-1-piperazinyl)thioxomethyl]-Carbamic acid ethyl ester
• CAS No: 126651-70-5
• MF: C₉H₁₇N₃O₂S
• MW: 231.315180540085
• CID: 1103754
• PubChem ID: 4111451
• Update Time: 2025-04-20

[(4-methyl-1-piperazinyl)thioxomethyl]-Carbamic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• [(4-methyl-1-piperazinyl)thioxomethyl]-Carbamic acid ethyl ester
• ethyl N-(4-methylpiperazine-1-carbothioyl)carbamate
• ETHYL (4-METHYL-1-PIPERAZINYL)CARBOTHIOYLCARBAMATE
• 126651-70-5
• DTXSID20399428
• Ethyl (4-methylpiperazine-1-carbonothioyl)carbamate
• AKOS024344337

• Inchi： 1S/C9H17N3O2S/c1-3-14-9(13)10-8(15)12-6-4-11(2)5-7-12/h3-7H2,1-2H3,(H,10,13,15)
• InChI Key： BYRDGJCUGSMICY-UHFFFAOYSA-N
• SMILES： S=C(NC(=O)OCC)N1CCN(C)CC1

Computed Properties

• Exact Mass: 231.10414797g/mol
• Monoisotopic Mass: 231.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.9Ų